VT-ME6

• CAS No.: 1353880-00-8
• Product Name: VT-ME6
• Molecular Formula: C25H44IN
• Molecular Weight: 485.54
• IUPAC Name: Dimethyl-[4-(4-octyl-phenyl)-cyclohexyl]-propyl-ammonium iodide
• Standard InChI: InChI=1S/C25H44N.HI/c1-5-7-8-9-10-11-12-22-13-15-23(16-14-22)24-17-19-25(20-18-24)26(3,4)21-6-2;/h13-16,24-25H,5-12,17-21H2,1-4H3;1H/q+1;/p-1
• Standard InChIKey: YGGCLYHAJDEFPH-UHFFFAOYSA-M
• SMILES: CCC[N+](C)(C)C1CCC(C2=CC=C(CCCCCCCC)C=C2)CC1.[I-]
• Appearance: Solid powder
• Description: VT-ME6 is a potent and selective sphingosine kinase 2 inhibitor. VT-ME6, contained a quaternary ammonium group as a warhead and established that a positively charged moiety is necessary for engaging key amino acid residues in the enzyme binding pocket.13,14 This compound is moderately potent (Ki = 8 lM) and displays three-fold selectivity for SphK2 over SphK1. Sphingosine-1-phosphate (S1P) is a ubiquitous, endogenous small molecule that is synthesized by two isoforms of sphingosine kinase (SphK1 and 2). Intervention of the S1P signaling pathway has attracted significant attention because alteration of S1P levels is linked to several disease states including cancer, fibrosis, and sickle cell disease.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO, not in water
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VT-ME6, VT-ME-6, VT-ME 6
• Reference: 1: Congdon MD, Childress ES, Patwardhan NN, Gumkowski J, Morris EA, Kharel Y, Lynch KR, Santos WL. Structure-activity relationship studies of the lipophilic tail region of sphingosine kinase 2 inhibitors. Bioorg Med Chem Lett. 2015 Nov 1;25(21):4956-60. doi: 10.1016/j.bmcl.2015.03.041. Epub 2015 Mar 23. PubMed PMID: 25862200; PubMed Central PMCID: PMC4580500.
• Last Modified: Aug 20 2021